3-(carbamothioylamino)-4-methylbenzamide
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(carbamothioylamino)-4-methylbenzamide involves the reaction of 4-methylbenzoic acid with thionyl chloride to form 4-methylbenzoyl chloride, which is then reacted with ammonium thiocyanate to form 3-(carbamothioylamino)-4-methylbenzamide.", "Starting Materials": [ "4-methylbenzoic acid", "thionyl chloride", "ammonium thiocyanate" ], "Reaction": [ "4-methylbenzoic acid is reacted with thionyl chloride in the presence of a catalyst such as pyridine to form 4-methylbenzoyl chloride.", "4-methylbenzoyl chloride is then reacted with ammonium thiocyanate in the presence of a base such as triethylamine to form 3-(carbamothioylamino)-4-methylbenzamide.", "The reaction mixture is then purified using techniques such as recrystallization or column chromatography to obtain the final product." ] } | |
CAS RN |
1377582-04-1 |
Product Name |
3-(carbamothioylamino)-4-methylbenzamide |
Molecular Formula |
C9H11N3OS |
Molecular Weight |
209.3 |
Purity |
95 |
Origin of Product |
United States |
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